Cas no 2172633-52-0 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)but-2-enoic acid)

• Product Name: 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)but-2-enoic acid
• CAS No: 2172633-52-0
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6407023
• PubChem ID: 165536645
• Update Time: 2025-05-19

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)but-2-enoic acid
• EN300-1474116
• 4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]spiro[2.3]hexan-1-yl}formamido)but-2-enoic acid
• 2172633-52-0

• Inchi： 1S/C27H28N2O5/c30-23(31)11-5-14-28-24(32)27(16-26(27)12-6-13-26)17-29-25(33)34-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-5,7-11,22H,6,12-17H2,(H,28,32)(H,29,33)(H,30,31)/b11-5+
• InChI Key： INEXIQRYSNNUIK-VZUCSPMQSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CCC2)NC/C=C/C(=O)O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)but-2-enoic acid

Introduction to 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro[2.3]hexan-1-yl}formamido)but-2-enoic acid (CAS No. 2172633-52-0)

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro[2.3]hexan-1-yl}formamido)but-2-enoic acid, with the CAS number 2172633-52-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a spirocyclic system and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The spirocyclic structure of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro[2.3]hexan-1-yl}formamido)but-2-enoic acid provides enhanced stability and conformational rigidity, which are crucial for its biological activity and pharmacological properties. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to prevent premature reactions and ensure the controlled formation of desired products. This combination of structural elements makes the compound a versatile building block in the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro[2.3]hexan-1-yl}formamido)but-2-enoic acid in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that the compound effectively binds to and inhibits the activity of these enzymes, thereby disrupting key signaling pathways that contribute to tumor growth and metastasis.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2024), researchers explored the use of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro[2.3]hexan-1-yl}formamido)but-2-enoic acid as a lead compound for the development of antiviral agents. The results showed that derivatives of this compound exhibited significant antiviral activity against several strains of influenza virus, suggesting its potential as a starting point for the design of new antiviral drugs.

The synthetic accessibility of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro[2.3]hexan-1-yl}formamido)but-2-enoic acid has also been extensively studied. A recent review article in Organic & Biomolecular Chemistry (2025) summarized various synthetic routes to this compound, highlighting the efficiency and scalability of different methods. The most commonly used approach involves the reaction of a protected amino acid with a suitable spirocyclic intermediate, followed by deprotection and functionalization steps to obtain the final product.

The biological activity and synthetic versatility of 4-{[1-(aminomethyl)-1-(fluoren−9−ylmethoxycarbonylamino)s p i r o [ 2 . 3 ] h e x − 1 − y l ] f o r m a m i d o } b u t − 2 − e n o i c a c i d have made it an attractive target for further research and development. Ongoing studies are focused on optimizing its pharmacokinetic properties, such as solubility, stability, and bioavailability, to enhance its therapeutic potential. Additionally, efforts are being made to develop more efficient and cost-effective synthetic methods to facilitate large-scale production for clinical trials.

In conclusion, 4-{[1-(aminomethyl)-1-(fluoren−9−ylmethoxycarbonylamino)s p i r o [ 2 . 3 ] h e x − 1 − y l ] f o r m a m i d o } b u t − 2 − e n o i c a c i d (CAS No. 2172633−5−0) represents a promising candidate for the development of novel therapeutic agents due to its unique structural features and diverse biological activities. Its potential applications in cancer therapy and antiviral drug development underscore its importance in modern medicinal chemistry research.